![molecular formula C7H8N2O3 B1454797 1,6-Dimethyl-5-nitropyridin-2(1H)-one CAS No. 909572-70-9](/img/structure/B1454797.png)
1,6-Dimethyl-5-nitropyridin-2(1H)-one
Overview
Description
1,6-Dimethyl-5-nitropyridin-2(1H)-one, commonly known as DMNP, is an organic compound with a wide range of applications in scientific research. It is an aromatic nitro compound and an isomer of 1,6-dimethyl-2-nitropyridin-4(3H)-one (DMNPO). DMNP is a colorless solid with a melting point of 149-150 °C and a boiling point of 255 °C. It is insoluble in water, but soluble in most organic solvents. It is primarily used in the synthesis of various organic compounds, as well as in scientific research applications.
Mechanism of Action
DMNP acts as an inhibitor of certain enzymes, such as cytochrome P450 and monoamine oxidase. Inhibition of these enzymes leads to an increase in the levels of certain neurotransmitters, such as serotonin and dopamine, which can have an antidepressant effect. In addition, DMNP has been shown to inhibit the activity of certain proteins, such as tyrosine hydroxylase and tryptophan hydroxylase, which are involved in the synthesis of neurotransmitters.
Biochemical and Physiological Effects
DMNP has been shown to have a variety of biochemical and physiological effects. In animal studies, DMNP has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which can have an antidepressant effect. In addition, DMNP has been shown to inhibit the activity of certain proteins, such as tyrosine hydroxylase and tryptophan hydroxylase, which are involved in the synthesis of neurotransmitters.
Advantages and Limitations for Lab Experiments
DMNP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is relatively stable when stored in a dry environment. In addition, it is soluble in most organic solvents, making it easy to work with. However, DMNP is a strong oxidizing agent, and can be corrosive to some materials. In addition, it is toxic if ingested, and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of DMNP in scientific research. One potential direction is the use of DMNP in the study of enzyme kinetics and drug metabolism. Another potential direction is the use of DMNP in the study of the structure and function of proteins and cells. In addition, DMNP could be used in the study of the effects of environmental pollutants on biochemical and physiological processes. Finally, DMNP could be used in the development of new drugs and therapies for various diseases and disorders.
Scientific Research Applications
DMNP is widely used in scientific research applications. It is used in the synthesis of a variety of organic compounds, as well as in the study of biochemical and physiological effects. It is also used in the study of reaction mechanisms, enzyme kinetics, and drug metabolism. In addition, DMNP is used in the study of the structure and function of proteins, as well as in the study of the structure and function of cells.
Properties
IUPAC Name |
1,6-dimethyl-5-nitropyridin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-5-6(9(11)12)3-4-7(10)8(5)2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAQUMHSTXDBJPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=O)N1C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.